Cas no 118916-57-7 (Balanophonin)

Balanophonin Properties

Names and Identifiers

• 2-Propenal,3-[(2R,3S)-2,3-dihydro-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-7-methoxy-5-benzofuranyl]-,(2E)-rel-
• (2E)-3-[(2S,3R)-2-(4-Hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-7 -methoxy-2,3-dihydro-1-benzofuran-5-yl]acrylaldehyde
• Balanophonin
• phenylcoumaran
• rac-balanophonin
• trans-4'-Brom-3-stilbazol
• [ "" ]
• Balaphonin
• (E)-3-[(2R,3S)-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-7-methoxy-2,3-dihydro-1-benzofuran-5-yl]prop-2-enal
• ( inverted exclamation markA)-Balanophonin
• CS-0023516
• Q15410247
• FS-7155
• (+)-Balanophonin
• (E)-3-((2S,3R)-2-(4-Hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-7-methoxy-2,3-dihydrobenzofuran-5-yl)acrylaldehyde
• AKOS040760292
• (2E)-3-[(2S,3R)-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-7-methoxy-2,3-dihydrobenzofuran-5-yl] acrylaldehyde
• 118916-57-7
• E88761
• (-)-balanophonin
• (+/-)-balanophonin
• 215319-47-4
• SCHEMBL5972002
• CHEMBL253335
• ()-Balanophonin
• 2-Propenal, 3-[2,3-dihydro-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-7-methoxy-5-benzofuranyl]-, [2,3,5(E)]-
• HY-N2914
• (+)-DCA-L
• (E)-3-[(2S,3R)-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-7-methoxy-2,3-dihydro-1-benzofuran-5-yl]prop-2-enal
• E89031
• (+)-dehydrodiconiferyl aldehyde
• DA-61483
• BALAPHONIN
• balanophonin
• DA-48571
• rel-(E)-3-((2S,3R)-2-(4-Hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-7-methoxy-2,3-dihydrobenzofuran-5-yl)acrylaldehyde
• +Expand

• InChIKey： GWCSSLSMGCFIFR-GWKPYITFSA-N
• Inchi： InChI=1S/C20H20O6/c1-24-17-10-13(5-6-16(17)23)19-15(11-22)14-8-12(4-3-7-21)9-18(25-2)20(14)26-19/h3-10,15,19,22-23H,11H2,1-2H3/b4-3+/t15-,19+/m1/s1
• SMILES： COC1=C(C=CC(=C1)[C@H]2[C@H](CO)C3=C(C(=CC(=C3)/C=C/C=O)OC)O2)O

Computed Properties

• Exact Mass: 356.12600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 356.126
• Heavy Atom Count: 26
• Complexity: 495
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 85.2A^2
• Molecular Weight: 356.4

Experimental Properties

• LogP: 2.83110
• PSA: 85.22000
• Boiling Point: 552.5±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.6 mmHg at 25°C
• Flash Point: 197.0±23.6 °C
• Color/Form: Oil
• Density: 1.3±0.1 g/cm3